Cas no 1553096-91-5 (3-ethyl-1-(4-fluorophenyl)pentan-1-amine)

• Product Name: 3-ethyl-1-(4-fluorophenyl)pentan-1-amine
• CAS No: 1553096-91-5
• MF: C₁₃H₂₀FN
• MW: 209.303007125854
• MDL: MFCD24331014
• CID: 5161329
• PubChem ID: 82919559
• Update Time: 2025-10-05

3-ethyl-1-(4-fluorophenyl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, α-(2-ethylbutyl)-4-fluoro-
• 3-ethyl-1-(4-fluorophenyl)pentan-1-amine

• MDL： MFCD24331014
• Inchi： 1S/C13H20FN/c1-3-10(4-2)9-13(15)11-5-7-12(14)8-6-11/h5-8,10,13H,3-4,9,15H2,1-2H3
• InChI Key： OMLZKOOWWBKKPG-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1)(N)CC(CC)CC

Additional information on 3-ethyl-1-(4-fluorophenyl)pentan-1-amine

Comprehensive Overview of 3-ethyl-1-(4-fluorophenyl)pentan-1-amine (CAS No. 1553096-91-5)

3-ethyl-1-(4-fluorophenyl)pentan-1-amine (CAS No. 1553096-91-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by its ethyl and fluorophenyl substituents, is part of a growing class of amine derivatives that are being explored for their potential applications in drug discovery and material science. Researchers are particularly interested in its amine functional group, which is known to play a critical role in biological activity and molecular interactions.

In recent years, the demand for fluorinated compounds like 3-ethyl-1-(4-fluorophenyl)pentan-1-amine has surged, driven by their enhanced stability and bioavailability. The incorporation of a fluorine atom into organic molecules often improves their metabolic resistance and binding affinity, making them valuable in the development of new therapeutic agents. This compound's CAS number 1553096-91-5 serves as a unique identifier, ensuring precise tracking in scientific literature and regulatory databases.

The synthesis of 3-ethyl-1-(4-fluorophenyl)pentan-1-amine involves multi-step organic reactions, including alkylation and fluorination processes. Its pentan-1-amine backbone provides a versatile scaffold for further chemical modifications, enabling researchers to tailor its properties for specific applications. This adaptability has led to its exploration in areas such as central nervous system (CNS) drug development, where amine-containing compounds are frequently investigated for their neuroactive potential.

One of the most frequently asked questions about CAS No. 1553096-91-5 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol, making it suitable for laboratory-scale experiments. Its stability at room temperature is another key advantage, reducing the need for specialized storage conditions.

From an industrial perspective, 3-ethyl-1-(4-fluorophenyl)pentan-1-amine is often discussed in the context of green chemistry and sustainable synthesis. Researchers are actively exploring eco-friendly catalytic methods to produce this compound with higher yields and lower environmental impact. This aligns with the broader trend of minimizing waste and energy consumption in chemical manufacturing.

The pharmacological potential of 3-ethyl-1-(4-fluorophenyl)pentan-1-amine is another hot topic in scientific circles. Preliminary studies suggest that its amine group may interact with certain neurotransmitter receptors, though extensive clinical validation is still required. This has sparked interest in its possible role in addressing neurological disorders, a field where fluorinated amines are increasingly prominent.

In analytical chemistry, CAS No. 1553096-91-5 is often characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into its molecular structure and purity, which are crucial for quality control in research and development. The compound's distinct spectral signatures make it relatively easy to identify in complex mixtures.

As the scientific community continues to investigate 3-ethyl-1-(4-fluorophenyl)pentan-1-amine, its potential applications in material science are also coming to light. Some studies suggest that it could serve as a building block for advanced polymers or coatings, leveraging its fluorophenyl moiety to enhance material properties like thermal stability and chemical resistance.

For researchers working with this compound, understanding its structure-activity relationship (SAR) is paramount. The positioning of the ethyl group and fluorine atom on the phenyl ring can significantly influence its biological and chemical behavior. This knowledge is essential for optimizing its performance in various applications.

In conclusion, 3-ethyl-1-(4-fluorophenyl)pentan-1-amine (CAS No. 1553096-91-5) represents a fascinating area of study in modern chemistry. Its unique combination of amine functionality and fluorinated aromatic structure positions it as a compound with diverse potential across multiple scientific disciplines. As research progresses, we can expect to uncover even more innovative uses for this versatile molecule.